BENGHE Foundational & Exploratory

Check Availability & Pricing

4-tert-Butylbenzophenone safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-tert-Butylbenzophenone

Cat. No.: B1582318

An In-depth Technical Guide to the Safe Handling of 4-tert-Butylbenzophenone

As a compound utilized in various research and development applications, a thorough
understanding of the safety profile and handling requirements for 4-tert-Butylbenzophenone
is paramount for the protection of laboratory personnel and the integrity of scientific work. This
guide provides a detailed overview of its properties, hazards, and the necessary precautions
for its use in a professional research environment.

Section 1: Chemical Identity and Physical Properties

4-tert-Butylbenzophenone, identified by CAS Number 22679-54-5, is an aromatic ketone. Its
molecular structure consists of a benzophenone core substituted with a tert-butyl group. This
structure dictates its physical and chemical properties, which are essential for predicting its
behavior and determining appropriate handling measures.

Table 1: Physical and Chemical Properties of 4-tert-Butylbenzophenone
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Property Value Source
CAS Number 22679-54-5 [1]
Molecular Formula C17H180 [1][2]
Molecular Weight 238.32 g/mol [2]
Appearance White, crystalline solid [1]
Water Solubility Low [1]

| Storage Class | 11 (Combustible Solids) | |

Section 2: Hazard Identification and Toxicological
Profile

The hazard classification of 4-tert-Butylbenzophenone presents a notable point of
consideration for the conscientious scientist. Safety Data Sheets (SDS) from different suppliers
show variability in reported hazards. For instance, some sources indicate the compound has no
significant health hazards at its given concentration, while others classify it as a substance
requiring more stringent precautions.[1][3]

In the spirit of fostering a robust safety culture, this guide adopts the principle of adhering to the
more conservative hazard assessment. This approach ensures the highest level of protection
for researchers. The primary hazards, based on this precautionary principle, are outlined below.

[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The causality of these irritant effects stems from the chemical's interaction with epithelial
tissues. Upon contact, it can disrupt cell membranes, leading to an inflammatory response,
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redness, and discomfort. Inhalation of the dust can similarly irritate the mucosal linings of the

respiratory tract.

Section 3: Risk Management and the Hierarchy of
Controls

Effective management of the risks associated with 4-tert-Butylbenzophenone, or any
laboratory chemical, is not solely reliant on personal protective equipment (PPE). A systematic
approach, known as the Hierarchy of Controls, provides a framework for implementing the most
effective and reliable safety measures. The priority is to eliminate or reduce the hazard at its

source.
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Hierarchy of Controls (Most to Least Effective)

Elimination

(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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1. Alert & Secure
(Notify personnel, restrict access)

2. Assess & Equip
(Assess spill size, consult SDS, don appropriate PPE)

3. Contain & Absorb
(Cover with inert absorbent material like sand or vermiculite)

4. Clean & Collect
(Carefully sweep up, place in a sealed container)

5. Decontaminate
(Clean spill area and equipment)

6. Dispose
(Label waste and dispose of according to regulations)

Click to download full resolution via product page
Caption: A systematic workflow for responding to a minor chemical spill.
For large spills, evacuate the area and contact the institution's emergency response team.

Section 7: Waste Disposal

All waste containing 4-tert-Butylbenzophenone, including empty containers, contaminated
PPE, and spill cleanup materials, must be treated as chemical waste. [3]

» Collection: Collect waste in a designated, sealed, and clearly labeled container.

¢ Segregation: Do not mix with other waste streams unless specified by institutional protocols.
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» Disposal: Arrange for disposal through the institution's environmental health and safety
office. Disposal must be conducted by a licensed company in accordance with all local,
regional, and national regulations. [3] By integrating these principles of hazard awareness,
risk management, and procedural diligence, researchers can confidently and safely handle
4-tert-Butylbenzophenone, ensuring both personal safety and the quality of their scientific
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582318#4-tert-butylbenzophenone-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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